![molecular formula C19H14N4O3 B7635670 N-[(2-imidazol-1-ylpyridin-4-yl)methyl]-2-oxochromene-3-carboxamide](/img/structure/B7635670.png)
N-[(2-imidazol-1-ylpyridin-4-yl)methyl]-2-oxochromene-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[(2-imidazol-1-ylpyridin-4-yl)methyl]-2-oxochromene-3-carboxamide, also known as IOX1, is a small molecule inhibitor that has gained significant attention in the scientific community due to its potential therapeutic applications. IOX1 has been extensively studied for its ability to inhibit the activity of histone demethylases, specifically the Jumonji C domain-containing histone demethylases (JMJDs). The inhibition of JMJDs by IOX1 has been shown to have significant implications in various biological processes, including cancer, inflammation, and epigenetic regulation.
Mechanism of Action
N-[(2-imidazol-1-ylpyridin-4-yl)methyl]-2-oxochromene-3-carboxamide inhibits the activity of JMJDs by binding to the active site of the enzyme. JMJDs are involved in the demethylation of histones, which can lead to changes in gene expression. By inhibiting the activity of JMJDs, this compound can modulate gene expression and have significant implications in various biological processes.
Biochemical and Physiological Effects:
This compound has been shown to have significant biochemical and physiological effects. It has been shown to inhibit the activity of JMJDs, which can lead to changes in gene expression. Additionally, this compound has been shown to have anti-cancer properties by inhibiting the activity of JMJDs involved in cancer progression. This compound has also been shown to have anti-inflammatory properties by inhibiting the activity of JMJD3, which is involved in the regulation of inflammatory genes.
Advantages and Limitations for Lab Experiments
N-[(2-imidazol-1-ylpyridin-4-yl)methyl]-2-oxochromene-3-carboxamide has several advantages for lab experiments. It is a small molecule inhibitor, which makes it easy to use and administer. Additionally, this compound has been extensively studied and has a well-established mechanism of action, making it a reliable tool for research. However, this compound also has some limitations. It can be difficult to obtain in large quantities, and its stability can be affected by exposure to light and air.
Future Directions
There are several future directions for research involving N-[(2-imidazol-1-ylpyridin-4-yl)methyl]-2-oxochromene-3-carboxamide. One potential area of research is the development of more potent and selective JMJD inhibitors. Additionally, this compound could be further studied for its potential applications in epigenetic regulation. Further research could also explore the potential of this compound as a therapeutic agent for various diseases, including cancer and inflammation.
Synthesis Methods
N-[(2-imidazol-1-ylpyridin-4-yl)methyl]-2-oxochromene-3-carboxamide can be synthesized using a multistep synthetic route. The synthesis involves the reaction of 2-imidazol-1-ylpyridine with 4-bromoacetophenone to form an intermediate compound, which is then reacted with 3-amino-4-hydroxycoumarin to yield this compound. The final product is obtained after purification using column chromatography.
Scientific Research Applications
N-[(2-imidazol-1-ylpyridin-4-yl)methyl]-2-oxochromene-3-carboxamide has been extensively studied for its potential therapeutic applications. It has been shown to have anti-cancer properties by inhibiting the activity of JMJDs, which are involved in the regulation of various genes associated with cancer progression. This compound has also been shown to have anti-inflammatory properties by inhibiting the activity of JMJD3, which is involved in the regulation of inflammatory genes. Additionally, this compound has been shown to have potential applications in epigenetic regulation, as it can modulate the activity of histone demethylases.
properties
IUPAC Name |
N-[(2-imidazol-1-ylpyridin-4-yl)methyl]-2-oxochromene-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H14N4O3/c24-18(15-10-14-3-1-2-4-16(14)26-19(15)25)22-11-13-5-6-21-17(9-13)23-8-7-20-12-23/h1-10,12H,11H2,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GOJPHIGSGFSVGP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=C(C(=O)O2)C(=O)NCC3=CC(=NC=C3)N4C=CN=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H14N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.